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Compound of Interest

Compound Name: Rapamycin-d3
CAS No.: 392711-19-2
Cat. No.: B562902
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the critical data and analytical
methodologies presented in a typical Certificate of Analysis (CoA) for Rapamycin-d3.
Understanding these parameters is paramount for ensuring the quality, identity, and purity of
this crucial compound in research and development settings.

Quantitative Data Summary

A Certificate of Analysis for Rapamycin-d3 provides key quantitative data that certifies its
identity and quality. The following table summarizes typical specifications from various
suppliers.
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Parameter Specification Source
Molecular Formula Cs1H76D3NOa1s3 [1112][3]
Molecular Weight 917.19 g/mol - 917.21 g/mol [1][2][4]
Appearance Light Yellow Solid / White Solid  [1][4]
Melting Point 81-83°C [1]
Chemical Purity (HPLC) 85% - 98% [1][5]
isotopic Purity >98% deuterated forms (d1- (2]
d3)
Storage Temperature -20°C [2][3]

Experimental Protocols

The analytical methods employed to verify the quality of Rapamycin-d3 are critical for
interpreting the CoA. The following sections detail the typical experimental protocols for High-
Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic
Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a cornerstone technique for determining the chemical purity of Rapamycin-d3 and
separating it from related impurities.

Methodology:

A reversed-phase HPLC (RP-HPLC) method is commonly employed for the analysis of
Rapamycin.[6]

o Chromatographic Column: A C8 or C18 column is typically used for separation. For example,
a C8 column (15 cm x 4.6 mm, 5 pm particle size) or a Discovery HS C18 column (15 cm X
4.6 mm, 3 um particles).[6]
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» Mobile Phase: An isocratic or gradient mobile phase can be used. A common isocratic
mobile phase is a mixture of methanol and water (e.g., 80:20 v/v).[6] Alternatively, a mobile
phase of 10 mM ammonium acetate and acetonitrile (e.g., 25:75 v/v) can be used. For
separating Rapamycin in everolimus, a mobile phase of n-hexane-ethanol (90:10) with a
silica gel column has been described.[7]

o Flow Rate: A typical flow rate is between 0.5 mL/min and 1.5 mL/min.[6][8]

o Column Temperature: The column temperature is often maintained at an elevated level, for
instance, 57°C or 60°C, to improve peak shape and reproducibility.[6]

o Detection: UV detection is commonly used, with the wavelength set to approximately 277 nm
or 268 nm.[6]

o Sample Preparation: The Rapamycin-d3 sample is dissolved in a suitable solvent, such as
ethanol or the mobile phase, to a known concentration.[7][9]

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is essential for confirming the molecular weight of Rapamycin-d3 and
determining its isotopic purity.

Methodology:

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for analyzing
Rapamycin and its derivatives.[10]

 lonization Source: Electrospray ionization (ESI) is a common ionization technique for
Rapamycin analysis.[11]

o Mass Analyzer: A variety of mass analyzers can be used, including Orbitrap and triple
guadrupole mass spectrometers.

o Mode of Operation: The mass spectrometer can be operated in full scan mode to determine
the molecular weight or in tandem mass spectrometry (MS/MS) mode for structural
elucidation and identification of impurities.[10][11]
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o Sample Preparation: Samples are typically prepared by dissolving them in a suitable solvent
and may be introduced into the mass spectrometer via direct infusion or after separation by
HPLC. For quantitative analysis, Rapamycin-d3 is often used as an internal standard.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy provides detailed information about the chemical structure of Rapamycin-
d3, confirming the identity and integrity of the molecule.

Methodology:
Both 1H and 3C NMR are used for the structural characterization of Rapamycin.[13][14]

e Solvent: The sample is dissolved in a deuterated solvent, such as deuterochloroform (CDCIs)
or dimethyl sulfoxide-de (DMSO-ds).[13][15]

o Spectrometer: High-field NMR spectrometers (e.g., 400 MHz or higher) are used to obtain
high-resolution spectra.[13]

o Experiments: A suite of NMR experiments is typically performed, including:
o H NMR: To identify the different types of protons and their chemical environments.
o 13C NMR: To identify the carbon skeleton of the molecule.

o 2D NMR (e.g., COSY, HSQC, HMBC): To establish the connectivity between protons and
carbons and to fully assign the structure.[15]

o Data Analysis: The chemical shifts, coupling constants, and integration of the signals in the
NMR spectra are analyzed to confirm that they are consistent with the known structure of
Rapamycin. The presence of the deuterium label can be confirmed by the absence of
specific proton signals.

Signaling Pathway and Experimental Workflow

Visualizing the biological context and the analytical process is crucial for a comprehensive
understanding.
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MTOR Signaling Pathway

Rapamycin functions by inhibiting the mammalian target of rapamycin (NTOR), a key regulator
of cell growth, proliferation, and metabolism.[16][17][18] The mTOR protein is a
serine/threonine protein kinase that forms two distinct complexes: mTORC1 and mTORCZ2.[16]
[17] Rapamycin, in complex with the immunophilin FKBP12, specifically inhibits mTORC1.[17]
[18]
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Caption: The mTOR signaling pathway and the inhibitory action of Rapamycin.
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Experimental Workflow for Rapamycin-d3 Analysis

The following diagram illustrates a typical workflow for the comprehensive analysis of a
Rapamycin-d3 sample.
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Caption: A generalized workflow for the analysis of Rapamycin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b562902?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

